Cas no 669068-32-0 (4-PIPERIDINEMETHANAMINE, 4-(4-FLUOROPHENYL)-1-METHYL-)

4-PIPERIDINEMETHANAMINE, 4-(4-FLUOROPHENYL)-1-METHYL- structure
669068-32-0 structure
Product Name:4-PIPERIDINEMETHANAMINE, 4-(4-FLUOROPHENYL)-1-METHYL-
CAS No:669068-32-0
MF:C13H19FN2
MW:222.301766633987
CID:3311361
PubChem ID:49760172
Update Time:2025-04-21

4-PIPERIDINEMETHANAMINE, 4-(4-FLUOROPHENYL)-1-METHYL- Chemical and Physical Properties

Names and Identifiers

    • 4-PIPERIDINEMETHANAMINE, 4-(4-FLUOROPHENYL)-1-METHYL-
    • 1-N-methyl-4-(4-fluorophenyl)-4-(aminomethyl)piperidine
    • 669068-32-0
    • (4-(4-FLUOROPHENYL)-1-METHYLPIPERIDIN-4-YL)METHANAMINE
    • 1-N-methyl-4-aminomethyl-4-(4-fluorophenyl)piperidine
    • YXPJVUJAKSZCQU-UHFFFAOYSA-N
    • SCHEMBL4656331
    • Inchi: 1S/C13H19FN2/c1-16-8-6-13(10-15,7-9-16)11-2-4-12(14)5-3-11/h2-5H,6-10,15H2,1H3
    • InChI Key: YXPJVUJAKSZCQU-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1(CN)CCN(C)CC1

Computed Properties

  • Exact Mass: 222.15322678Da
  • Monoisotopic Mass: 222.15322678Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 29.3Ų
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